Cas no 113967-64-9 (7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile)

7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile structure
113967-64-9 structure
Product Name:7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
CAS No:113967-64-9
MF:C7H6N6S
MW:206.227737903595
CID:130339
PubChem ID:2800873
Update Time:2025-04-19

7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
    • 7-amino-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
    • [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-amino-2-(methylthio)-
    • 7-amino-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
    • 7-AMINO-6-CYANO-2-(METHYLTHIO)-1,2,4-TRIAZOLO(1,5-A)PYRIMIDINE
    • DTXSID40384194
    • 7-Amino-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
    • 113967-64-9
    • AKOS002676071
    • COPPERSTEARATE
    • Inchi: 1S/C7H6N6S/c1-14-7-11-6-10-3-4(2-8)5(9)13(6)12-7/h3H,9H2,1H3
    • InChI Key: JXSRRBVHLUJJFC-UHFFFAOYSA-N
    • SMILES: S(C)C1N=C2N=CC(C#N)=C(N)N2N=1

Computed Properties

  • Exact Mass: 206.03768
  • Monoisotopic Mass: 206.03746539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 92.89
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